1-Benzoylpiperidin-3-ol
Overview
Description
1-Benzoylpiperidin-3-ol, also known as BPPO, is an organic compound that belongs to the class of piperidines. It has a CAS Number of 67452-86-2 and a molecular weight of 205.26 .
Molecular Structure Analysis
The molecular formula of 1-Benzoylpiperidin-3-ol is C12H15NO2 . The InChI code is 1S/C12H15NO2/c14-11-7-4-8-13(9-11)12(15)10-5-2-1-3-6-10/h1-3,5-6,11,14H,4,7-9H2 .Scientific Research Applications
Neurological Effects
1-Benzoylpiperidin-3-ol derivatives have been explored for their neurological effects. For example, a benzoylpiperidine compound was found to alter the kinetic properties of α-amino-3-hydroxy-5-methyl-4-isoxalepropionic acid-type glutamate receptors, impacting excitatory synaptic responses in the hippocampus (Arai et al., 1996).
Drug Development for Schizophrenia
4-Benzoylpiperidine derivatives have been developed as GlyT1 inhibitors, a strategy in schizophrenia drug discovery. Some derivatives, such as 23q, have shown potential in inhibiting hyperlocomotion and improving cognitive symptoms in mice models of schizophrenia (Liu et al., 2015).
Microbiological Transformations
1-Benzoylpiperidin-3-ol and its derivatives have been studied for microbiological transformations. The fungi Aspergillus niger and Cunninghamella verticillala were used to produce hydroxy derivatives of 1-benzoylpiperidine, revealing insights into regio- and stereospecific synthesis (Parshikov et al., 1992).
Potential Antidepressant Properties
Some benzoylpiperidine derivatives have been identified as biased agonists of serotonin 5-HT1A receptors, with potential antidepressant applications. These compounds have shown high receptor affinity and selectivity, suggesting their use in treating depression (Sniecikowska et al., 2019).
Lipid Metabolism
Benzoylpiperidine-based inhibitors targeting stearoyl-CoA desaturase-1 have been developed, showing promising results in lowering plasma triglyceride levels in Zucker fatty rats. This indicates potential applications in treating metabolic disorders (Uto et al., 2010).
Synthesis and Chemical Properties
The synthesis and properties of benzoylpiperidine derivatives have been extensively studied. For instance, the synthesis of trans-3-amino-1-benzylpiperidin-4-ols via regiospecific cleavage demonstrates the versatility of these compounds in chemical synthesis (Grishina et al., 2017).
Antidopaminergic Activity
3-(Aminomethyl)tetralones, including 4-benzoylpiperidine derivatives, have been synthesized and evaluated for their potential antidopaminergic activity, which could be relevant in treating disorders like schizophrenia (Cortizo et al., 1991).
Anti-Acetylcholinesterase Activity
1-Benzyl-4-[2-(N-benzoylamino)ethyl]piperidine derivatives have been developed as potent inhibitors of acetylcholinesterase. These compounds could have applications in treating diseases like Alzheimer's (Sugimoto et al., 1990).
Safety and Hazards
Mechanism of Action
Target of Action
It’s known that piperidine derivatives, which include 1-benzoylpiperidin-3-ol, play a significant role in the pharmaceutical industry .
Mode of Action
Piperidine derivatives are known to interact with various biological targets, leading to a range of effects . More research is needed to elucidate the specific interactions of 1-Benzoylpiperidin-3-ol with its targets.
Biochemical Pathways
Piperidine derivatives are known to be involved in a variety of biochemical processes
Pharmacokinetics
The pharmacokinetics of piperidine derivatives can vary widely, influencing their bioavailability and therapeutic potential .
Result of Action
As a piperidine derivative, it may have a range of effects depending on its specific targets and mode of action .
properties
IUPAC Name |
(3-hydroxypiperidin-1-yl)-phenylmethanone |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15NO2/c14-11-7-4-8-13(9-11)12(15)10-5-2-1-3-6-10/h1-3,5-6,11,14H,4,7-9H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OAWOPHHIXXHCOX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)C(=O)C2=CC=CC=C2)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501276681 |
Source
|
| Record name | (3-Hydroxy-1-piperidinyl)phenylmethanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501276681 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
205.25 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Benzoylpiperidin-3-ol | |
CAS RN |
67452-86-2 |
Source
|
| Record name | (3-Hydroxy-1-piperidinyl)phenylmethanone | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=67452-86-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | (3-Hydroxy-1-piperidinyl)phenylmethanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501276681 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1-benzoylpiperidin-3-ol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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![3-Bromo-5-chloropyrazolo[1,5-a]pyrimidin-7-amine](/img/structure/B3278222.png)
